N-(4-{[4-methyl-6-(phenylamino)pyrimidin-2-yl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(4-anilino-6-methylpyrimidin-2-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C19H19N5O/c1-13-12-18(22-15-6-4-3-5-7-15)24-19(20-13)23-17-10-8-16(9-11-17)21-14(2)25/h3-12H,1-2H3,(H,21,25)(H2,20,22,23,24)
• InChI Key: GKKUCOWJGHIGLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)C)NC3=CC=CC=C3
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

N-(4-{[4-methyl-6-(phenylamino)pyrimidin-2-yl]amino}phenyl)acetamide, also known as 4-Methyl-6-phenylaminopyrimidine-2-ylamino-phenylacetamide, is an organic compound with a wide range of applications in scientific research. It is a derivative of pyrimidine, a six-membered heterocyclic compound containing two nitrogen atoms. This compound is widely used as a building block for the synthesis of various pharmaceuticals, as well as for the production of various biochemicals, proteins, and other macromolecules. In the laboratory, it is used for a variety of purposes, including the synthesis of various biologically active compounds and the study of their biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• Compounds similar to N-(4-{[4-methyl-6-(phenylamino)pyrimidin-2-yl]amino}phenyl)acetamide have been synthesized and characterized for their molecular structures. Studies focused on exploring the chemical properties and structural configurations of these compounds (Nunna et al., 2014).

Antimicrobial Activity

• Some derivatives of this compound have been evaluated for their antibacterial and antifungal activities. This includes testing against various microbial strains to understand their potential as antimicrobial agents (Soni & Patel, 2017).

Antituberculosis Activity

• Certain derivatives have been studied for their antituberculosis properties. The focus has been on evaluating their effectiveness against Mycobacterium tuberculosis (Soni & Patel, 2017).

Anticancer Activity

• Research has been conducted on the synthesis of related compounds for potential use as anticancer agents. This includes testing their effectiveness against various cancer cell lines to assess their cytotoxic properties (Al-Sanea et al., 2020).

Antianaphylactic Activity

• Some synthesized derivatives of pyrimidine, including compounds similar to the one , have shown antianaphylactic activity, indicating their potential use in treating allergic reactions (Wagner, Vieweg, & Leistner, 1993).

Quantum Chemical Insights

• Studies have provided quantum chemical insights into the molecular structure and interactions of similar compounds. This includes analysis of their electronic structures and potential as drug molecules (Mary et al., 2020).

Antioxidant Activity

• Derivatives of thienopyrimidine, which are structurally related to the compound , have been synthesized and evaluated for their antioxidant properties. This research contributes to understanding the role of these compounds in combating oxidative stress (Kotaiah et al., 2012).

Antifolate and Antitumor Activity

• Specific analogues of the compound have been studied for their antifolate and antitumor activities. This includes exploring their inhibitory effects on enzymes like dihydrofolate reductase, which are significant in cancer therapy (Su et al., 1986).

Mechanism of Action

Target of Action

Similar compounds such as imatinib are known to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, playing significant roles in the regulation of cell division and growth.

Mode of Action

It can be inferred that, like other kinase inhibitors, it likely binds to the active site of the enzyme, preventing the transfer of the phosphate group from atp to the substrate . This inhibition disrupts the signaling pathways regulated by these kinases, leading to a decrease in cell division and growth .

Biochemical Pathways

Tyrosine kinases, which are potential targets of this compound, are involved in many cellular processes, including the regulation of cell growth and division . Therefore, the inhibition of these enzymes can affect multiple biochemical pathways, leading to a decrease in cell proliferation.

Pharmacokinetics

The degree of lipophilicity of similar compounds allows them to diffuse easily into cells . This property can influence the compound’s absorption, distribution, metabolism, and excretion (ADME), potentially enhancing its bioavailability.

Result of Action

The inhibition of tyrosine kinases can lead to a decrease in cell division and growth . This can result in the suppression of tumor growth in cancerous cells.